Cas no 2229344-54-9 (2-(quinolin-6-yl)propanal)

• Product Name: 2-(quinolin-6-yl)propanal
• CAS No: 2229344-54-9
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 6352525
• PubChem ID: 153864629
• Update Time: 2025-05-19

2-(quinolin-6-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(quinolin-6-yl)propanal
• 2229344-54-9
• EN300-1750506

• Inchi： 1S/C12H11NO/c1-9(8-14)10-4-5-12-11(7-10)3-2-6-13-12/h2-9H,1H3
• InChI Key： OGAYLIAKSNITAA-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(quinolin-6-yl)propanal

2-(Quinolin-6-yl)Propanal: A Comprehensive Overview

The compound with CAS No. 2229344-54-9, commonly referred to as 2-(Quinolin-6-yl)Propanal, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of quinoline, a heterocyclic aromatic compound, and propanal, an aldehyde with a three-carbon chain. The combination of these two structural elements results in a molecule with unique properties and potential applications.

Quinoline itself is a well-known structure in organic chemistry, characterized by its bicyclic system consisting of a benzene ring fused to a pyridine ring. The substitution at the 6-position of the quinoline ring in 2-(Quinolin-6-yl)Propanal introduces an aldehyde group, which adds reactivity and functional diversity to the molecule. This makes it an interesting candidate for various chemical transformations and biological studies.

Recent research has highlighted the potential of 2-(Quinolin-6-yl)Propanal as a precursor in the synthesis of bioactive compounds. For instance, studies have shown that this compound can undergo condensation reactions with amino acids or other nitrogen-containing compounds to form imine derivatives. These derivatives have been explored for their potential as inhibitors of enzymes involved in diseases such as cancer and neurodegenerative disorders.

In addition to its role as an intermediate in drug design, 2-(Quinolin-6-yl)Propanal has also been investigated for its photochemical properties. The conjugated system in the quinoline moiety absorbs light in the UV-vis range, making it a candidate for applications in optoelectronics or photovoltaic materials. Researchers have explored its ability to act as a sensitizer in dye-sensitized solar cells (DSSCs), where it facilitates electron transfer processes.

The synthesis of 2-(Quinolin-6-yl)Propanal typically involves multi-step procedures that combine traditional organic synthesis techniques with modern catalytic methods. One common approach is the Friedlander synthesis, which involves the condensation of o-aminoaryl ketones with carbonyl compounds. Recent advancements have focused on optimizing reaction conditions to improve yield and selectivity, making this compound more accessible for large-scale production.

From a biological standpoint, 2-(Quinolin-6-yl)Propanal has shown promise as an anti-inflammatory agent. Studies conducted on animal models have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This suggests that further research into its pharmacokinetics and toxicity profiles could pave the way for its use as a therapeutic agent.

Moreover, the aldehyde group in 2-(Quinolin-6-yl)Propanal makes it susceptible to oxidation reactions, which can lead to the formation of carboxylic acids or other oxidized derivatives. These derivatives have been studied for their potential as corrosion inhibitors or additives in industrial processes. The ability to tune the functional groups on this molecule opens up avenues for customization based on specific application needs.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 2-(Quinolin-6-yl)Propanal. These tools allow researchers to gain insights into the molecular interactions and stability of this compound under various conditions.

Looking ahead, the versatility of 2-(Quinolin-6-yl)Propanal positions it as a valuable building block in chemical synthesis. Its ability to participate in multiple types of reactions—be it condensation, oxidation, or photochemical processes—makes it a versatile tool for chemists and pharmacologists alike. As research continues to uncover new applications and optimize existing ones, this compound is likely to play an increasingly important role in both academic and industrial settings.